![molecular formula C19H20N2O3 B2681198 N-(1-cyanocyclobutyl)-2-[(2-ethoxynaphthalen-1-yl)oxy]acetamide CAS No. 1795345-53-7](/img/structure/B2681198.png)
N-(1-cyanocyclobutyl)-2-[(2-ethoxynaphthalen-1-yl)oxy]acetamide
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Overview
Description
N-(1-cyanocyclobutyl)-2-[(2-ethoxynaphthalen-1-yl)oxy]acetamide, commonly known as CCNA, is a chemical compound that has been extensively studied for its potential applications in scientific research. CCNA is a small molecule that exhibits a unique mechanism of action, making it a promising candidate for a variety of research applications.
Mechanism of Action
CCNA exhibits a unique mechanism of action that involves the inhibition of specific enzymes that are involved in various cellular processes. This mechanism of action makes CCNA a promising candidate for a variety of research applications, as it can be used to study the role of these enzymes in various biological processes.
Biochemical and Physiological Effects
CCNA has been shown to exhibit a range of biochemical and physiological effects, including the inhibition of specific enzymes and the modulation of various cellular processes. These effects make CCNA a promising candidate for a variety of research applications, including those investigating the mechanisms of action of various drugs and those exploring the potential therapeutic applications of CCNA itself.
Advantages and Limitations for Lab Experiments
CCNA offers several advantages for use in lab experiments, including its unique mechanism of action and its ability to selectively inhibit specific enzymes. However, there are also some limitations to the use of CCNA in lab experiments, including its complex synthesis method and the need for specialized equipment and techniques.
Future Directions
There are several potential future directions for research involving CCNA. One potential direction is the exploration of the therapeutic potential of CCNA itself, including its potential as a treatment for various diseases and conditions. Another potential direction is the use of CCNA as a tool for studying the mechanisms of action of various drugs and enzymes. Additionally, further research could be conducted to optimize the synthesis method for CCNA, making it more accessible for use in a wider range of research applications.
Conclusion
In conclusion, CCNA is a promising candidate for a variety of scientific research applications. Its unique mechanism of action and range of biochemical and physiological effects make it a valuable tool for investigating the role of specific enzymes in various biological processes. While there are some limitations to the use of CCNA in lab experiments, its potential for use in a wide range of research applications makes it a valuable asset for the scientific community.
Synthesis Methods
CCNA can be synthesized using a multi-step process that involves the reaction of various chemical reagents. The synthesis method typically involves the use of specialized equipment and techniques, making it a complex process that requires a high degree of expertise.
Scientific Research Applications
CCNA has been widely studied for its potential applications in scientific research. It has been shown to exhibit a range of biochemical and physiological effects, making it a promising candidate for a variety of research applications. CCNA has been used in a variety of research studies, including those investigating the mechanisms of action of various drugs, as well as those exploring the potential therapeutic applications of CCNA itself.
Properties
IUPAC Name |
N-(1-cyanocyclobutyl)-2-(2-ethoxynaphthalen-1-yl)oxyacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H20N2O3/c1-2-23-16-9-8-14-6-3-4-7-15(14)18(16)24-12-17(22)21-19(13-20)10-5-11-19/h3-4,6-9H,2,5,10-12H2,1H3,(H,21,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BIDBQUKRBAOVKE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C(C2=CC=CC=C2C=C1)OCC(=O)NC3(CCC3)C#N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H20N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
324.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.